3-(Thiophen-3-yl)pyrazine-2-carbonitrile
Overview
Description
“3-(Thiophen-3-yl)pyrazine-2-carbonitrile” is a compound that has attracted the attention of scientific researchers, owing to its potential applications across various fields of research and industry. It has a molecular formula of C9H5N3S and a molecular weight of 187.22 g/mol .
Molecular Structure Analysis
The molecular structure of “3-(Thiophen-3-yl)pyrazine-2-carbonitrile” consists of a pyrazine ring attached to a thiophene ring via a carbonitrile group . The exact structural details are not provided in the retrieved sources.Physical And Chemical Properties Analysis
The compound has a predicted density of 1.37±0.1 g/cm3 and a predicted boiling point of 366.7±42.0 °C . The melting point, flash point, and other physical and chemical properties are not specified in the retrieved sources .Scientific Research Applications
Antifungal Activity
Compounds containing thiophene rings, such as 3-(Thiophen-3-yl)pyrazine-2-carbonitrile , have shown promising antifungal properties. Research indicates that variations in the substitution pattern on the thiophene ring can significantly affect antifungal efficacy .
Chemosensor Development
Thiophene derivatives are explored for their selectivity towards various metal ions, making them suitable for use as chemosensors. The selectivity is crucial for detecting specific ions in complex biological or environmental samples .
Crystal Engineering
The structural features of thiophene-based compounds contribute to their utility in crystal engineering. Intermolecular interactions involving thiophene rings can influence the packing and stability of crystalline materials .
Biological Activity
Thiophene analogs are a focus for scientists due to their potential biological activities. They serve as key structures for medicinal chemists to develop compounds with diverse biological effects .
Synthetic Chemistry
Thiophene-containing compounds are central to synthetic strategies for developing new chemical entities. They are involved in multi-step synthesis processes, such as one-pot reactions and domino transformations .
Tuberculosis Treatment
Hybrid compounds featuring pyrazine and thiophene scaffolds have been synthesized and evaluated for their activity against Mycobacterium tuberculosis, showing potential as new treatments for tuberculosis .
properties
IUPAC Name |
3-thiophen-3-ylpyrazine-2-carbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H5N3S/c10-5-8-9(12-3-2-11-8)7-1-4-13-6-7/h1-4,6H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ANINZHNSTUGDNC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC=C1C2=NC=CN=C2C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H5N3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
187.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(Thiophen-3-yl)pyrazine-2-carbonitrile | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N,N-Diethyl-6,7-dihydro-5H-pyrrolo[3,4-D]pyrimidin-2-amine dihydrochlorid+](/img/structure/B1432873.png)
![3-(Pyridin-2-ylmethyl)-8-azabicyclo[3.2.1]octane hydrochloride](/img/structure/B1432889.png)
![6-Chloro-1-(6-fluoropyridin-2-yl)-1H-pyrazolo[4,3-c]pyridine](/img/structure/B1432892.png)